Cas no 74683-15-1 (4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol)

4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol structure
74683-15-1 structure
Product Name:4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol
CAS No:74683-15-1
MF:C21H26O5
MW:358.428146839142
CID:1769339
PubChem ID:156516
Update Time:2025-04-21

4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol
    • Phenol, 4-((2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-2-furanyl)-2-methoxy-, rel-(+)-
    • 4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyloxolan-2-yl]-2-methoxyphenol
    • Phenol, 4-(5-(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-2-furanyl)-2-methoxy-, (2alpha,3beta,4beta,5alpha)-(+)-
    • nectandrin A
    • 74683-15-1
    • DTXSID40225659
    • Aristolignin
    • (+)-Nectandrin D
    • Nectandrin E
    • (+)-Nectandrin A
    • Nectandrin D
    • (+)-Nectandrin E
    • futokadsurin A
    • rel-(7S,8S,7'R,8'S)-3,4,3'-trimethoxy-4'-hydroxy-7,7'-epoxylignan
    • Inchi: 1S/C21H26O5/c1-12-13(2)21(15-7-9-17(23-3)19(11-15)25-5)26-20(12)14-6-8-16(22)18(10-14)24-4/h6-13,20-22H,1-5H3/t12-,13+,20-,21+/m1/s1
    • InChI Key: YPQNDHHCUQGPFN-QVEMZERUSA-N
    • SMILES: O1[C@@H](C2C=CC(=C(C=2)OC)O)[C@H](C)[C@H](C)[C@H]1C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 358.17802393g/mol
  • Monoisotopic Mass: 358.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Density: 1.125
  • Boiling Point: 492.8°C at 760 mmHg
  • Flash Point: 251.8°C
  • Refractive Index: 1.542
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